Cas no 2446-00-6 (Glutamic acid,3-(1-methylethyl)-)
2446-00-6 structure
Product Name:Glutamic acid,3-(1-methylethyl)-
CAS No:2446-00-6
MF:C8H15NO4
MW:189.209002733231
CID:275419
PubChem ID:255940
Update Time:2025-04-19
Glutamic acid,3-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Glutamic acid,3-(1-methylethyl)-
- (2S)-2-amino-3-propan-2-ylpentanedioic acid
- 3-Cyclopentene-1-acetaldehyde, 3-(1-methylethyl)-
- 3-Isopropylcyclopent-3-en-1-acetaldehyd
- 3-Isopropyl-glutaminsaeure
- CTK2E0817
- NSC82074
- NSC-82074
- NCIOpen2_000800
- DTXSID00947325
- 2446-00-6
- 3-propan-2-ylglutamic acid
-
- Inchi: 1S/C8H15NO4/c1-4(2)5(3-6(10)11)7(9)8(12)13/h4-5,7H,3,9H2,1-2H3,(H,10,11)(H,12,13)
- InChI Key: MOPYLICRFHPQOR-UHFFFAOYSA-N
- SMILES: OC(C(C(CC(=O)O)C(C)C)N)=O
Computed Properties
- Exact Mass: 189.10015
- Monoisotopic Mass: 189.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.223
- Boiling Point: 341.3°Cat760mmHg
- Flash Point: 160.2°C
- Refractive Index: 1.502
- PSA: 100.62
- LogP: 0.84550
Glutamic acid,3-(1-methylethyl)- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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